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The following table summarizes key experimental findings for VX-166 compared to a vehicle control, based

on a study in a mouse model of nonalcoholic steatohepatitis (NASH) [1].

Parameter
Effect in Vehicle-
Treated Mice (MCD
Diet)

Effect in VX-166-
Treated Mice (MCD
Diet)

Statistical
Significance (P-
value)

Caspase-3 Activity Increased Decreased < 0.05

TUNEL-positive cells
(apoptosis)

Increased Decreased < 0.05

Hepatic Triglyceride
Content (steatosis)

Increased Decreased < 0.05

α-SMA Expression (HSC

activation)

Increased Decreased (4 wks & 8

wks)

< 0.05 (4 wks), <

0.005 (8 wks)

Hepatic Collagen 1α1
mRNA

Increased Decreased (at 8 weeks) < 0.05

Hydroxyproline Content
(fibrosis)

Increased Decreased Confirmed (specific

P-value not stated)
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Parameter
Effect in Vehicle-
Treated Mice (MCD
Diet)

Effect in VX-166-
Treated Mice (MCD
Diet)

Statistical
Significance (P-
value)

Sirius Red Staining
(fibrosis)

Increased Decreased Confirmed (specific
P-value not stated)

Alanine
Aminotransferase (ALT)

Increased No Significant Change Not Significant

NAFLD Activity Score
(NAS)

≥6 (Significant Injury) Comparable to Vehicle
(No Improvement)

Not Significant

Abbreviations: HSC: Hepatic Stellate Cell; MCD: Methionine/Choline-Deficient; α-SMA: Alpha-Smooth

Muscle Actin; TUNEL: Terminal deoxynucleotidyl transferase-mediated dUTP nick-end labeling.

Experimental Protocol Overview

The key data on VX-166 was generated in the following experimental model [1]:

Animal Model: Male db/db mice fed a methionine/choline-deficient (MCD) diet to induce NASH

and liver fibrosis.
Treatment Regimen:

Group 1: MCD diet + vehicle (control group).
Group 2: MCD diet + VX-166 (6 mg/kg/day, administered orally via gavage).

Study Duration: Mice were sacrificed at 4 or 8 weeks for endpoint analysis.
Key Assessment Methods:

Fibrosis Measurement: Hydroxyproline content, Sirius Red staining, and collagen 1α1 mRNA
levels.

HSC Activation: Measured by α-SMA expression.
Apoptosis: Assessed by active caspase-3 levels and TUNEL assay.

Liver Injury: Evaluated by ALT levels and NAFLD Activity Score (NAS).

Mechanism of Action: Caspase Inhibition in Liver
Fibrosis
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The diagram below illustrates the proposed mechanism by which VX-166 reduces liver fibrosis, based on the

findings of the study [1]. The core mechanism involves the inhibition of excessive hepatocyte apoptosis,

which is a key driver of hepatic stellate cell (HSC) activation and subsequent collagen deposition.

Proposed Mechanism of VX-166 in Reducing Liver Fibrosis
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Key Interpretations and Conclusions

Primary Efficacy: The data strongly suggests that VX-166 exerts an anti-fibrotic effect by blocking

the apoptosis-driven activation of hepatic stellate cells (HSCs), the main collagen-producing cells in
the liver [1].

Dissociated Effects: A critical finding is the dissociation between fibrosis improvement and markers
of general liver injury. VX-166 significantly reduced fibrosis without altering ALT levels or the overall

NAFLD Activity Score. This indicates that its primary action may be downstream of the initial
inflammatory liver injury [1].

Therapeutic Rationale: These findings support the hypothesis that targeting hepatocyte apoptosis
directly is a viable therapeutic strategy for treating fibrosis in NASH, even if the initial insult persists

[1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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